Cas no 2172471-57-5 (8-ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azaspiro4.5decane-4-carboxylic acid)

• Product Name: 8-ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azaspiro4.5decane-4-carboxylic acid
• CAS No: 2172471-57-5
• MF: C₂₇H₃₁NO₄
• MW: 433.539347887039
• CID: 6235125
• PubChem ID: 165528841
• Update Time: 2025-05-22

8-ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azaspiro4.5decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azaspiro4.5decane-4-carboxylic acid
• EN300-1455785
• 8-ethyl-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azaspiro[4.5]decane-4-carboxylic acid
• 2172471-57-5

• Inchi： 1S/C27H31NO4/c1-2-18-11-13-27(14-12-18)17-28(15-24(27)25(29)30)26(31)32-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23-24H,2,11-17H2,1H3,(H,29,30)
• InChI Key： MQQZHQZNDCMXKK-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC21CCC(CC)CC2)=O

Computed Properties

• Exact Mass: 433.22530847g/mol
• Monoisotopic Mass: 433.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 8-ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azaspiro4.5decane-4-carboxylic acid

Comprehensive Overview of 8-ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azaspiro4.5decane-4-carboxylic acid (CAS No. 2172471-57-5)

The compound 8-ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azaspiro4.5decane-4-carboxylic acid (CAS No. 2172471-57-5) is a highly specialized spirocyclic carboxylic acid derivative with significant applications in organic synthesis and pharmaceutical research. Its unique azaspiro[4.5]decane scaffold and Fmoc-protected amine group make it a valuable intermediate for peptide synthesis and drug discovery. Researchers are increasingly interested in this compound due to its potential role in developing bioactive molecules and therapeutic agents targeting neurological and metabolic disorders.

In recent years, the demand for spirocyclic compounds like 8-ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azaspiro4.5decane-4-carboxylic acid has surged, driven by their structural diversity and drug-like properties. The Fmoc group in this molecule is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide drug development. This aligns with the growing market for peptide-based therapeutics, projected to exceed $50 billion by 2025, as researchers seek novel scaffolds for drug design.

The azaspiro[4.5]decane core of this compound exhibits remarkable conformational rigidity, a property highly sought after in medicinal chemistry for improving target selectivity and metabolic stability. This characteristic has become increasingly relevant as the pharmaceutical industry focuses on GPCR-targeted drugs and CNS therapeutics, where such rigid frameworks can enhance blood-brain barrier penetration. The carboxylic acid functionality further allows for diverse derivatization strategies, making it adaptable for structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS 2172471-57-5 represents an excellent example of stereochemically complex building blocks that are gaining attention in fragment-based drug discovery. Its sp3-rich character addresses the current industry shift toward three-dimensional molecular architectures, moving away from flat aromatic systems. This trend responds to the need for improved physicochemical properties in drug candidates, particularly regarding solubility and oral bioavailability challenges that plague many modern drug development programs.

The compound's Fmoc-protected amine group makes it particularly valuable in combinatorial chemistry approaches, where researchers frequently search for "Fmoc-amino acid derivatives" and "protected amino building blocks." These search terms reflect the compound's utility in parallel synthesis techniques that accelerate lead optimization processes. Furthermore, its ethyl-substituted spirocycle offers opportunities for exploring lipophilicity modulation, a critical parameter in ADMET optimization strategies.

In the context of green chemistry initiatives, 8-ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azaspiro4.5decane-4-carboxylic acid presents interesting possibilities for sustainable synthesis. The growing emphasis on atom economy and step-efficient routes in pharmaceutical manufacturing has increased interest in such multifunctional intermediates that can reduce synthetic steps. This aligns with frequent searches for "eco-friendly synthetic methods" and "green chemistry building blocks" in scientific literature and patent databases.

Analytical characterization of CAS 2172471-57-5 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, reflecting the compound's high purity requirements for pharmaceutical applications. The current focus on quality by design (QbD) principles in drug development further elevates the importance of such well-characterized intermediates, as evidenced by increasing searches for "pharmaceutical reference standards" and "characterized synthetic intermediates."

Looking forward, 8-ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azaspiro4.5decane-4-carboxylic acid is poised to play a significant role in emerging areas like PROTAC technology and targeted protein degradation, where its rigid scaffold could serve as an ideal linker component. The compound's versatility ensures its continued relevance as research trends evolve toward next-generation therapeutic modalities and precision medicine approaches that dominate current scientific discourse.